Cas no 64861-26-3 (Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 2,6-diphenyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 2,6-diphenyl-
• CAS No: 64861-26-3
• MF: C₁₈H₁₃N₃O₂
• MW: 303.314723730087
• CID: 414005
• PubChem ID: 136272665
• Update Time: 2025-04-19

Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 2,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione, 2,6-diphenyl-
• 2,6-diphenyl-1H-pyrazolo[1,5-a]pyrimidine-5,7-dione
• 2,6-Diphenylpyrazolo[1,5-a]pyrimidine-5,7(1H,6H)-dione
• DTXSID70800852
• 2,6-diphenylpyrazolo[1,5-a]pyrimidine-5,7(4H,6H)-dione
• 2,6-diphenyl-4H-pyrazolo[1,5-a]pyrimidine-5,7-dione
• AP-782/41885321
• 64861-26-3

• Inchi： 1S/C18H13N3O2/c22-17-16(13-9-5-2-6-10-13)18(23)21-15(19-17)11-14(20-21)12-7-3-1-4-8-12/h1-11,16H,(H,19,22)
• InChI Key： MUPNZBBFUOEVIR-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)C(NC2=CC(C3C=CC=CC=3)=NN21)=O

Computed Properties

• Exact Mass: 303.10089
• Monoisotopic Mass: 303.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 63.99